Cas no 1217784-81-0 ((S)-Methyl 2-amino-2-cyclobutylacetate)

• Product Name: (S)-Methyl 2-amino-2-cyclobutylacetate
• CAS No: 1217784-81-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD06200658
• CID: 1025571
• PubChem ID: 42614510
• Update Time: 2025-06-13

(S)-Methyl 2-amino-2-cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-2-cyclobutylacetate
• methyl (2S)-2-amino-2-cyclobutylacetate
• Methyl 2-aMinoethyl(isopropyl)carbaMate
• F70313
• (S)-Methyl2-amino-2-cyclobutylacetate
• CS-D0197
• EN300-2993991
• Cyclobutaneacetic acid,
• AS)-
• 1217784-81-0
• SCHEMBL16923501
• Methyl (2S)-amino(cyclobutyl)acetate
• AKOS016843239
• methyl (2S)-2-amino-2-cyclobutyl-acetate
• DB-328147
• DTXSID80655133
• A891422
• Cyclobutaneacetic acid, alpha-amino-, methyl ester, (alphaS)-
• A-amino-, methyl ester, (

• MDL： MFCD06200658
• Inchi： 1S/C7H13NO2/c1-10-7(9)6(8)5-3-2-4-5/h5-6H,2-4,8H2,1H3/t6-/m0/s1
• InChI Key： WPMQPLHPHZACOB-LURJTMIESA-N
• SMILES： O(C)C([C@H](C1CCC1)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 2-amino-2-cyclobutylacetate

Introduction to (S)-Methyl 2-amino-2-cyclobutylacetate (CAS No. 1217784-81-0)

(S)-Methyl 2-amino-2-cyclobutylacetate, identified by its CAS number 1217784-81-0, is a chiral compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a cyclobutyl backbone and an amine functional group, presents unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of (S)-Methyl 2-amino-2-cyclobutylacetate is particularly noteworthy, as the (S)-configuration often imparts specific biological activities and interactions. In recent years, there has been a growing interest in the development of enantiomerically pure compounds for medicinal applications, driven by the desire to enhance therapeutic efficacy while minimizing adverse effects. The precise three-dimensional arrangement of atoms in this compound can influence its pharmacokinetic and pharmacodynamic profiles, making it a subject of extensive study in drug discovery.

One of the most compelling aspects of (S)-Methyl 2-amino-2-cyclobutylacetate is its utility as a building block in the synthesis of more complex molecules. The cyclobutyl group provides a rigid framework that can be modified or incorporated into larger structures, while the amine functionality offers opportunities for further chemical transformations. These characteristics have made it a popular choice for researchers exploring novel therapeutic agents.

In the realm of medicinal chemistry, the development of new drugs often relies on the availability of high-quality intermediates like (S)-Methyl 2-amino-2-cyclobutylacetate. Its role in synthesizing pharmacologically relevant compounds has been demonstrated in several recent studies. For instance, researchers have utilized this intermediate to develop potential treatments for neurological disorders, where the precise stereochemistry of the molecule is critical for its biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility and scalability of producing (S)-Methyl 2-amino-2-cyclobutylacetate. Techniques such as asymmetric synthesis and catalytic hydrogenation have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications. These improvements have not only facilitated research but also opened new avenues for drug development.

The biological activity of (S)-Methyl 2-amino-2-cyclobutylacetate has been explored in various preclinical studies. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes. By understanding these interactions, scientists can design molecules that exhibit desired therapeutic effects while avoiding off-target liabilities.

The compound's stability and solubility profile are also important considerations in pharmaceutical development. Studies have shown that modifications to the cyclobutyl ring or the amine group can significantly impact these properties. Optimizing these characteristics is essential for ensuring that drugs based on this intermediate are both effective and safe for clinical use.

Future research directions may focus on expanding the applications of (S)-Methyl 2-amino-2-cyclobutylacetate in drug discovery. Investigating its potential as a scaffold for novel therapeutics or exploring its role in combination therapies could yield significant insights. Additionally, advancements in computational chemistry may aid in predicting and designing derivatives with enhanced properties.

In conclusion, (S)-Methyl 2-amino-2-cyclobutylacetate (CAS No. 1217784-81-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry, make it an invaluable tool for developing new drugs. As research continues to uncover its potential, this molecule is likely to play an increasingly important role in addressing unmet medical needs.